Cas no 2228169-64-8 (3-amino-2-(2-nitrophenyl)propanoic acid)

• Product Name: 3-amino-2-(2-nitrophenyl)propanoic acid
• CAS No: 2228169-64-8
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 6419942
• PubChem ID: 22639743
• Update Time: 2025-06-27

3-amino-2-(2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-nitrophenyl)propanoic acid
• 2228169-64-8
• SCHEMBL185471
• EN300-1768026

• Inchi： 1S/C9H10N2O4/c10-5-7(9(12)13)6-3-1-2-4-8(6)11(14)15/h1-4,7H,5,10H2,(H,12,13)
• InChI Key： MLLFHKLSIHJGEL-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(2-nitrophenyl)propanoic acid

Introduction to 3-amino-2-(2-nitrophenyl)propanoic acid (CAS No: 2228169-64-8)

3-amino-2-(2-nitrophenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228169-64-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a unique structural motif combining an amino group, a carboxylic acid moiety, and a nitro-substituted aromatic ring, presents a rich scaffold for medicinal chemistry exploration. Its molecular structure not only offers potential for modulating biological pathways but also serves as a key intermediate in the synthesis of more complex pharmacological entities.

The structural composition of 3-amino-2-(2-nitrophenyl)propanoic acid includes a propanoic acid backbone substituted with an amino group at the C3 position and a 2-nitrophenyl group attached to the C2 position. This arrangement creates a molecule with distinct electronic and steric properties, which can be exploited in drug design. The presence of both the amino and carboxylic acid functional groups allows for further derivatization, enabling the creation of amides, esters, or salts that may enhance solubility, stability, or bioavailability.

In recent years, there has been growing interest in nitroaromatic compounds due to their versatile reactivity and biological activity. The nitro group in 3-amino-2-(2-nitrophenyl)propanoic acid can be reduced to an amine under specific conditions, potentially yielding derivatives with enhanced binding affinity or altered pharmacokinetic profiles. This transformation is particularly relevant in the development of novel therapeutic agents where redox-active compounds are being explored for their potential in treating neurological disorders, cancer, or infectious diseases.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structurally diverse scaffolds in drug discovery. 3-amino-2-(2-nitrophenyl)propanoic acid exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular framework. Studies have demonstrated that such multifunctional compounds can exhibit synergistic effects when incorporated into drug candidates, potentially leading to improved therapeutic outcomes. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity or interacting with specific receptor targets.

The carboxylic acid group in 3-amino-2-(2-nitrophenyl)propanoic acid provides an additional handle for chemical modification. This functionality can be utilized to form esters or amides with other biomolecules or small molecules, facilitating the development of prodrugs or conjugates designed for targeted delivery. Such strategies are particularly relevant in oncology, where targeted therapies aim to maximize drug efficacy while minimizing systemic toxicity.

From a synthetic chemistry perspective, 3-amino-2-(2-nitrophenyl)propanoic acid represents an intriguing building block for constructing more complex molecules. The availability of this compound as a pure chemical entity allows researchers to focus on downstream functionalization without the need for multi-step synthesis from simpler precursors. This advantage is particularly valuable in high-throughput screening programs, where large libraries of structurally diverse compounds are rapidly evaluated for biological activity.

The pharmacological potential of 3-amino-2-(2-nitrophenyl)propanoic acid has not been exhaustively explored; however, preliminary studies suggest that it may have applications in several therapeutic areas. For example, its structural features bear resemblance to known bioactive molecules that interact with neurotransmitter receptors or inflammatory pathways. Further investigation into its biological profile could uncover novel mechanisms of action or lead to the identification of new lead compounds for drug development.

In conclusion, 3-amino-2-(2-nitrophenyl)propanoic acid (CAS No: 2228169-64-8) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications for nitroaromatic compounds and multifunctional scaffolds, compounds like this are likely to play an increasingly important role in the discovery and development of next-generation drugs.